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Compound of Interest

Compound Name:
2-Hydroxy-4-(2-

hydroxyethoxy)benzophenone

CAS No.: 16909-78-7

Cat. No.: B102802

Get Quote

Technical Monograph: 2-Hydroxy-4-(2-hydroxyethoxy)benzophenone

Executive Summary
This guide provides an in-depth technical analysis of 2-Hydroxy-4-(2-
hydroxyethoxy)benzophenone (CAS 16909-78-7), a specific benzophenone derivative used

primarily as a UV absorber and chemical intermediate.[1]

Critical Distinction: Researchers must distinguish this compound from Benzophenone-12 (2-

Hydroxy-4-octyloxybenzophenone, CAS 1843-05-6).[2] While both share the benzophenone

core and 2-hydroxyl functionality required for UV absorption, the 4-position substituent differs

significantly (hydroxyethoxy vs. octyloxy), altering solubility and matrix compatibility. This

monograph focuses exclusively on the hydroxyethoxy derivative (CAS 16909-78-7).[2]

Part 1: Chemical Identity & Nomenclature
Accurate identification is the foundation of reproducible research.[2] This compound is often

referenced by its chemical structure or trade names rather than a simplified "Benzophenone-X"

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b102802#bc-rfq
https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-_2-hydroxyethoxy_benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


number, leading to potential confusion in procurement.[2]

Synonym & Identifier Matrix
Category Identifier / Synonym Notes

CAS Number 16909-78-7
Primary Identifier for

verification.[1][2]

IUPAC Name

[2-Hydroxy-4-(2-

hydroxyethoxy)phenyl]-

phenylmethanone

Formal systematic name.[1][3]

[4]

Common Chemical Name
2-Hydroxy-4-(2-

hydroxyethoxy)benzophenone
Widely used in literature.[1][2]

Trade Names Uvinul 19; Uvinul X-19
Historical trade names (BASF).

[2]

Structural Synonyms

4-(2-Hydroxyethoxy)-2-

hydroxybenzophenone;

Benzophenone, 2-hydroxy-4-

(2-hydroxyethoxy)-

Variations in naming

convention.[1][4][5][6][7]

Molecular Formula C₁₅H₁₄O₄

Molecular Weight 258.27 g/mol

Nomenclature Hierarchy Diagram
The following diagram illustrates the structural relationship and naming conventions to prevent

confusion with similar benzophenones.
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(CAS 16909-78-7)
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(-OCH2CH2OH)
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Benzophenone-12

(4-Octyloxy substituent)
(CAS 1843-05-6)

Octyloxy Group
(-OC8H17)

Click to download full resolution via product page

Caption: Structural differentiation between the target compound (CAS 16909-78-7) and the

commonly confused Benzophenone-12.

Part 2: Synthesis & Manufacturing
The synthesis of 2-Hydroxy-4-(2-hydroxyethoxy)benzophenone relies on the selective

etherification of the 4-hydroxyl group of 2,4-dihydroxybenzophenone (Benzophenone-1).

Synthetic Pathway
Starting Material: 2,4-Dihydroxybenzophenone (2,4-DHBP).[2][8]

Reagent: Ethylene Oxide (oxirane) or Ethylene Chlorohydrin (2-chloroethanol).

Catalyst: Base catalyst (typically NaOH or KOH).[2]

Conditions: The reaction is typically conducted under pressure (if using ethylene oxide) or

reflux (if using chlorohydrin) to ensure mono-alkylation at the less sterically hindered 4-

position, preserving the 2-hydroxyl group for UV absorption.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body-img#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://www.tsijournals.com/articles/synthesis-of-2hydroxy4noctaoxybenzophenones-uv531-with-the-phase-transfer-method.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,4-Dihydroxybenzophenone
(BP-1)

Etherification
(Base Catalyzed, Heat)

Ethylene Oxide
(or Ethylene Chlorohydrin)

2-Hydroxy-4-(2-hydroxyethoxy)benzophenone
(CAS 16909-78-7)

Selective 4-O-Alkylation

Click to download full resolution via product page

Caption: Synthesis pathway via selective O-alkylation of 2,4-dihydroxybenzophenone.

Part 3: Analytical Characterization Protocols
For researchers validating the identity or purity of this compound, the following protocols are

established standards.

Protocol A: High-Performance Liquid Chromatography
(HPLC)
This method separates the target compound from potential impurities like unreacted 2,4-DHBP

or bis-alkylated byproducts.[2]

Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).[2]

Mobile Phase:

Solvent A: Water + 0.1% Phosphoric Acid (or Formic Acid for MS).[2]

Solvent B: Acetonitrile (MeCN).[2][3]

Gradient:

0-2 min: 30% B (Isocratic)[2]

2-15 min: 30% → 95% B (Linear Ramp)[2]

15-20 min: 95% B (Wash)[2]
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Flow Rate: 1.0 mL/min.[2]

Detection: UV Diode Array at 290 nm and 325 nm (characteristic absorption maxima).

Retention Time Logic: The target compound (with a hydroxyethoxy tail) is more polar than

Benzophenone-12 (octyloxy tail) and will elute earlier than BP-12 but later than the starting

material (2,4-DHBP).

Protocol B: UV-Vis Spectroscopy
Solvent: Methanol or Ethanol.[2]

Concentration: 10 mg/L (approx. 40 µM).[2]

Scan Range: 200–400 nm.[2]

Key Features: Look for two distinct absorption bands:

Band I (~325 nm): Due to the internal hydrogen bond (n-π* transition).[2]

Band II (~290 nm): Due to the benzophenone π-π* transition.[2]

Part 4: Mechanism of Action
The efficacy of CAS 16909-78-7 as a photostabilizer is derived from the Excited State

Intramolecular Proton Transfer (ESIPT) mechanism, common to all ortho-

hydroxybenzophenones.

Ground State (Enol): An intramolecular hydrogen bond exists between the carbonyl oxygen

and the 2-hydroxyl hydrogen.[2]

Excitation: UV photon absorption promotes the molecule to an excited singlet state.[2]

Proton Transfer: The proton transfers to the carbonyl oxygen, forming a keto-tautomer in the

excited state.[2]

Relaxation: The molecule relaxes to the ground state keto-form via radiationless decay

(releasing heat, not UV), then rapidly tautomerizes back to the enol form.[2]
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Caption: The ESIPT cycle dissipates UV energy as harmless heat, preventing polymer

degradation.[2]

Part 5: Applications & Safety
Primary Use: Photostabilizer in plastics (polyesters, PVC) and coatings.[2] The

hydroxyethoxy group provides better compatibility with polar polymers compared to lipophilic

derivatives like BP-12.[2]

Cosmetics: Historically used as a UV filter (Uvinul 19), though less common in modern

formulations compared to Benzophenone-3 or -4.[2]

Safety:

GHS Classification: Warning.[2]
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[2]

Handling: Standard PPE (gloves, goggles) required.[2] Avoid dust inhalation.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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